![molecular formula C8H12N2O3 B6254114 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoic acid CAS No. 1249616-16-7](/img/no-structure.png)
4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoic acid involves the reaction of propargylamine with di-tert-butyl dicarbonate to form the protected propargyl carbamate. This intermediate is then reacted with butyric acid to form the desired product.", "Starting Materials": [ "Propargylamine", "Di-tert-butyl dicarbonate", "Butyric acid" ], "Reaction": [ "Step 1: Propargylamine is reacted with di-tert-butyl dicarbonate in the presence of a base such as triethylamine to form the protected propargyl carbamate intermediate.", "Step 2: The protected propargyl carbamate intermediate is then reacted with butyric acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired product, 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoic acid.", "Step 3: The product is then deprotected using an acid such as trifluoroacetic acid to remove the tert-butyl protecting groups and obtain the final product." ] } | |
CAS RN |
1249616-16-7 |
Molecular Formula |
C8H12N2O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
